Cas no 899356-08-2 (3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline)

• Product name: 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline
• CAS No: 899356-08-2
• MF: C₂₂H₂₄N₂O₂S
• MW: 380.503164291382
• CID: 5448033
• PubChem ID: 7470629

3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• AKOS001859000
• 3-((4-ethylphenyl)sulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline
• F3062-0051
• 899356-08-2
• 3-[(4-ethylphenyl)sulfonyl]-6-methyl-4-pyrrolidin-1-ylquinoline
• 3-(4-ethylphenyl)sulfonyl-6-methyl-4-pyrrolidin-1-ylquinoline
• 3-(4-ETHYLBENZENESULFONYL)-6-METHYL-4-(PYRROLIDIN-1-YL)QUINOLINE
• 3-[(4-Ethylphenyl)sulfonyl]-6-methyl-4-(1-pyrrolidinyl)quinoline
• 3-(4-ethylbenzenesulfonyl)-6-methyl-4-(pyrrolidin-1-yl)quinoline

• Inchi： 1S/C22H24N2O2S/c1-3-17-7-9-18(10-8-17)27(25,26)21-15-23-20-11-6-16(2)14-19(20)22(21)24-12-4-5-13-24/h6-11,14-15H,3-5,12-13H2,1-2H3
• InChI Key： LJRODSAMQBLGKN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2)C(N2CCCC2)=C(S(C2=CC=C(CC)C=C2)(=O)=O)C=1

Computed Properties

• Exact Mass: 380.15584919g/mol
• Monoisotopic Mass: 380.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.232±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.5±50.0 °C(Predicted)
• pka: 6.10±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines